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Compound of Interest

Compound Name: Fast red B salt

Cat. No.: B1227371

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, solubility, and
stability of Fast Red B salt. It is intended to serve as a technical resource for professionals in
research and development who utilize this compound in their work. The guide includes detailed
data, experimental protocols, and visual diagrams to facilitate a deeper understanding of the
handling and application of Fast Red B salt.

Chemical and Physical Properties

Fast Red B salt is a diazonium salt widely used as a chromogen in histochemical and
immunohistochemical staining techniques.[1] It is an organosulfonate salt composed of 2-
methoxy-4-nitrobenzene-1-diazonium and 5-sulfonaphthalene-1-sulfonate in a 1:1 ratio.[2] Its
primary utility lies in its ability to couple with naphthol derivatives, which are liberated by
enzymatic activity, to form a visible, insoluble azo dye at the site of the enzyme.[1][3]
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Property Value Reference

Fast Red B Salt, Fast red salt
Synonyms o [4]
B, C.l. 37125, Azoic diazo 5

Molecular Formula C17H13N309S2 [2][4]
Molecular Weight 467.4 g/mol [2][4]
Appearance Yellow to light brown powder [5]
CAS Number 49735-71-9 [6]
Absorption Maximum (Amax) 375 nm [4]

Solubility Profile

Fast Red B salt is generally characterized as a water-soluble compound.[7][8] Its solubility in
various organic solvents is limited. For practical applications, it is typically dissolved in cold
water or aqueous buffers.[7]

Solvent Solubility Reference
Water 20% (W/v) [4]
Ethanol 20% (W/v) [4]

Very slightly soluble (heatin
Acetonitrile Y19 y- ( J 9]
may be required)

Dimethyl Sulfoxide (DMSO) Slightly soluble [9]

Stability Characteristics

As a diazonium salt, Fast Red B is susceptible to degradation under certain environmental
conditions. Aromatic diazonium salts exhibit relative stability in solution for short periods at low
temperatures (0-5 °C) due to resonance stabilization of the diazonium ion.[10] However, they
are generally unstable and are often used immediately after preparation.[11]

Key Factors Affecting Stability:
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o Temperature: The compound is sensitive to heat.[8] Aqueous solutions of diazonium salts
can undergo hydrolysis to form phenols when warmed.[10] It is recommended to store the
solid compound and its solutions in a cool environment.[12][13]

o Light: Fast Red B salt is sensitive to light.[8] Exposure to light can catalyze degradation.
Therefore, it should be stored in light-resistant containers.

e Moisture: The compound is sensitive to moisture.[8] It should be stored in a tightly closed
container in a dry, well-ventilated area to prevent hydrolysis and decomposition.[12][13]

e pH: For applications in dyeing, adjusting the pH to around 6.5 with acetic acid is
recommended to achieve a brilliant shade and proper depth.[7]

Experimental Protocols
Protocol for Determining Aqueous Solubility

This protocol outlines a general method for determining the equilibrium solubility of Fast Red B
salt in an aqueous buffer.

o Preparation: Prepare a series of concentrations of the desired aqueous buffer (e.g.,
phosphate-buffered saline, pH 7.4).

o Equilibration: Add an excess amount of Fast Red B salt to a known volume of the buffer in a
sealed container.

o Agitation: Agitate the mixture at a constant temperature (e.g., 25°C) for a predetermined
period (e.g., 24-48 hours) to ensure equilibrium is reached. Protect the mixture from light.

o Separation: Separate the undissolved solid from the solution by centrifugation or filtration
(using a filter compatible with the compound).

o Quantification: Dilute an aliquot of the clear supernatant to a suitable concentration.
Determine the concentration of the dissolved Fast Red B salt using a validated analytical
method, such as UV-Vis spectrophotometry at its Amax of 375 nm.

o Calculation: Calculate the solubility in units such as mg/mL or g/100 mL.
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Protocol for Stability Testing in Solution

This protocol provides a framework for assessing the stability of Fast Red B salt in an aqueous
solution over time, following general principles of chemical stability testing.[14][15]

o Solution Preparation: Prepare a solution of Fast Red B salt of a known concentration in a
relevant aqueous buffer.

o Storage Conditions: Aliquot the solution into multiple sealed, light-protected vials. Store
these samples under various conditions as part of a stability study.

o Accelerated Stability: 40°C £ 2°C / 75% RH £ 5% RH
o Long-Term Stability: 25°C £ 2°C / 60% RH + 5% RH
o Refrigerated: 5°C £ 3°C

o Time Points: Designate specific time points for analysis. For accelerated studies, this might
be 0, 1, 3, and 6 months.[16] For long-term studies, it could be 0, 3, 6, 9, 12, 18, and 24
months.[16]

e Analysis: At each time point, analyze the samples for the remaining concentration of intact
Fast Red B salt and the presence of degradation products. A stability-indicating High-
Performance Liquid Chromatography (HPLC) method is typically used for this purpose.[17]

» Data Evaluation: Plot the concentration of Fast Red B salt versus time for each storage
condition. This data can be used to determine the degradation rate and establish a re-test
period or shelf-life for the solution.

Visualizations: Workflows and Mechanisms
Azo Coupling Reaction in Histochemistry

The primary application of Fast Red B salt is in enzyme histochemistry. It acts as a coupling
agent that reacts with the product of an enzymatic reaction to form a colored precipitate. The
diagram below illustrates this process, commonly used for detecting enzymes like alkaline
phosphatase (AP).
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Caption: Azo coupling mechanism for enzyme detection.

General Workflow for Chemical Stability Testing

The stability of a chemical compound is assessed through a structured experimental workflow.
This involves subjecting the compound to various environmental conditions over time and

monitoring for any degradation.
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Caption: Workflow for a chemical stability study.
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Safe Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Fast Red B salt.
o Handling: Use adequate ventilation to minimize dust generation.[12] Avoid contact with eyes,

skin, and clothing. Wear appropriate personal protective equipment (PPE), including gloves
and safety goggles.[12][13]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[12][13]
Keep away from heat, light, and incompatible substances.[8]

By adhering to these guidelines and understanding the inherent properties of Fast Red B salt,
researchers can ensure its effective and safe use in their laboratory applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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